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(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615270-84-3
VCID: VC0357092
InChI: InChI=1S/C26H30N2O4/c1-5-16-32-21-9-6-8-20(17-21)23-22(24(29)19-12-10-18(2)11-13-19)25(30)26(31)28(23)15-7-14-27(3)4/h5-6,8-13,17,23,29H,1,7,14-16H2,2-4H3/b24-22+
SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)OCC=C)[O-]
Molecular Formula: C26H30N2O4
Molecular Weight: 434.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate

CAS No.: 615270-84-3

Main Products

VCID: VC0357092

Molecular Formula: C26H30N2O4

Molecular Weight: 434.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 615270-84-3

CAS No. 615270-84-3
Product Name (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Molecular Formula C26H30N2O4
Molecular Weight 434.5g/mol
IUPAC Name (E)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Standard InChI InChI=1S/C26H30N2O4/c1-5-16-32-21-9-6-8-20(17-21)23-22(24(29)19-12-10-18(2)11-13-19)25(30)26(31)28(23)15-7-14-27(3)4/h5-6,8-13,17,23,29H,1,7,14-16H2,2-4H3/b24-22+
Standard InChIKey NKYWJRVVLLUPOK-ZNTNEXAZSA-N
Isomeric SMILES CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)OCC=C)/[O-]
SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)OCC=C)[O-]
Canonical SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)OCC=C)[O-]
PubChem Compound 6111219
Last Modified Nov 11 2021
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